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Compound of Interest

Compound Name: CHR-6494 TFA

Cat. No.: B10764162 Get Quote

This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals working with CHR-6494 TFA. The following procedures are

designed to ensure the safe handling, storage, and disposal of this compound, minimizing risks

and establishing a secure laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
CHR-6494 TFA is classified as harmful if swallowed and very toxic to aquatic life with long-

lasting effects.[1] Adherence to proper PPE protocols is mandatory to prevent exposure.

Table 1: Recommended Personal Protective Equipment (PPE)
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Protection Type Specification Rationale

Eye Protection
Safety goggles with side-

shields

Protects eyes from splashes

and airborne particles.[1]

Hand Protection Protective gloves (e.g., Nitrile) Prevents skin contact.

Body Protection
Impervious clothing (e.g., lab

coat)

Protects skin and personal

clothing from contamination.[1]

Respiratory Protection Suitable respirator

Required when engineering

controls are insufficient to

prevent inhalation of dust or

aerosols.[1]

Safe Handling and Storage Protocols
Proper handling and storage are crucial to maintain the integrity of CHR-6494 TFA and ensure

the safety of laboratory personnel.

Storage Conditions:

Form
Storage
Temperature

Duration Container

Powder -20°C Up to 24 months
Tightly sealed vial[1]

[2]

In Solvent (e.g.,

DMSO)
-80°C Up to 6 months Tightly sealed aliquots

Operational Handling:

Ventilation: Use only in areas with appropriate exhaust ventilation to avoid inhalation of dust

and aerosols.[1]

Preparation: Before use, allow the product to equilibrate to room temperature for at least 1

hour prior to opening the vial.[2] When preparing solutions, do so on the same day of use

whenever possible.[2]
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General Precautions: Avoid contact with eyes, skin, and clothing.[1] Do not eat, drink, or

smoke when using this product.[1] Wash hands thoroughly after handling.[1]

Experimental Workflow: Safe Handling of CHR-6494
TFA
The following diagram outlines the standard procedure for safely handling CHR-6494 TFA from

receipt to disposal.
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Caption: Workflow for Safe Handling of CHR-6494 TFA.
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Emergency Procedures and First Aid
Immediate and appropriate responses to accidental exposure are critical. Accessible safety

showers and eye wash stations are required.[1]

Table 2: First Aid Measures

Exposure Route Action

Eye Contact

Immediately flush eyes with large amounts of

water, removing contact lenses if present. Seek

prompt medical attention.[1]

Skin Contact

Rinse skin thoroughly with large amounts of

water. Remove contaminated clothing and seek

medical attention.[1]

Inhalation

Move to fresh air immediately. If breathing is

difficult, administer CPR (avoid mouth-to-

mouth).[1]

Ingestion
Wash out mouth with water. Do NOT induce

vomiting. Call a physician or poison center.[1]

Spill and Disposal Management
Prevent environmental contamination by adhering to the following spill and disposal

procedures.

Spill Cleanup:

Absorb solutions with a finely-powdered liquid-binding material (e.g., diatomite).

Decontaminate surfaces and equipment by scrubbing with alcohol.[1]

Dispose of all contaminated materials as hazardous waste according to regulations.[1]

Disposal:
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Dispose of contents and container to an approved waste disposal plant.[1]

Conduct all disposal in accordance with prevailing country, federal, state, and local

regulations.[1]

Avoid release to the environment and collect any spillage.[1]

By adhering to these guidelines, you can ensure a safe and efficient research environment

when working with CHR-6494 TFA.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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